3-((2-Chlorobenzyl)thio)-6-(pyridin-3-yl)pyridazine

• IUPAC Name: 3-[(2-chlorophenyl)methylsulfanyl]-6-pyridin-3-ylpyridazine
• InChI: InChI=1S/C16H12ClN3S/c17-14-6-2-1-4-13(14)11-21-16-8-7-15(19-20-16)12-5-3-9-18-10-12/h1-10H,11H2
• InChI Key: JBJOOKAHOYMBSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NN=C(C=C2)C3=CN=CC=C3)Cl
• Molecular Formula: C16H12ClN3S
• Molecular Weight: 313.8 g/mol

Description

3-((2-Chlorobenzyl)thio)-6-(pyridin-3-yl)pyridazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is known for its unique properties, which make it a promising candidate for developing new drugs and therapies.

Scientific Research Applications

Medicinal Chemistry and Pharmacology

• Antitumor and Anticancer Activity : Certain pyridazine derivatives have been synthesized and evaluated for their antitumor and anticancer activities. These compounds, including analogues of the requested chemical structure, exhibit promising activities against various cancer cell lines, suggesting their potential as therapeutic agents in cancer treatment (Hammam et al., 2005), (Sławiński et al., 2015).

• Antimicrobial Activities : Research has also shown that pyridazine derivatives can have significant antibacterial properties. Novel heterocyclic compounds containing a sulfonamido moiety, which could be structurally related to the requested compound, have been developed with high antibacterial activities, indicating their potential use as antibacterial agents (Azab et al., 2013).

Synthetic Chemistry

• Microwave-Assisted Synthesis : The microwave-assisted synthesis of pyridazine derivatives, including 3,6-di(pyridin-2-yl)pyridazines, demonstrates an efficient method for preparing these compounds. This technique offers a faster synthesis route compared to traditional methods, highlighting the importance of pyridazine derivatives in synthetic chemistry and their potential for further functionalization (Hoogenboom et al., 2006).

• Novel Synthetic Routes : Research into the synthesis of various heterocyclic compounds, including pyridazine derivatives, has led to the development of new synthetic routes. These studies provide valuable insights into the structural and functional versatility of pyridazine derivatives, paving the way for their application in diverse scientific fields (Katritzky et al., 2000).

Material Science

• Metal-Organic Frameworks (MOFs) : Pyridazine derivatives have been utilized in the self-assembly of metal-organic frameworks (MOFs). These compounds exhibit metal-coordinating abilities that enable the formation of gridlike metal complexes, which have applications in catalysis, gas storage, and separation technologies (Hoogenboom et al., 2006).